![molecular formula C5H7N3O B1649919 1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde CAS No. 1083274-38-7](/img/structure/B1649919.png)
1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde
Overview
Description
1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde is a derivative of the 1,2,4-triazole family . Triazoles are nitrogenous heterocyclic compounds that contain three nitrogen atoms and two carbon atoms . They are known for their broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Scientific Research Applications
- Application : These monomers are incorporated into peptidic foldamers, which are artificial oligomeric compounds. Their side chain variation potential allows for structural diversity, making them valuable tools for designing bioactive peptides and peptidomimetics .
- Application : Researchers explore derivatives of 1,5-dimethyl-1H-1,2,4-triazole-3-carbaldehyde as potential drug candidates. Their unique structure may lead to novel therapeutic agents .
- Application : 1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde derivatives may serve as chelating agents in coordination complexes, influencing reactivity and catalysis .
- Application : Incorporating 1,5-dimethyl-1H-1,2,4-triazole-3-carbaldehyde motifs into supramolecular assemblies or polymers can lead to materials with tailored properties, such as solubility, conductivity, or responsiveness .
- Application : Researchers use 1,5-dimethyl-1H-1,2,4-triazole-3-carbaldehyde derivatives for site-specific labeling of biomolecules (e.g., proteins, nucleic acids) in biological systems .
Peptidic Foldamers and Peptidomimetics
Drug Discovery and Medicinal Chemistry
Metal Coordination Chemistry
Materials Science and Supramolecular Chemistry
Bioconjugation and Labeling
Analytical Chemistry and Sensors
These applications highlight the versatility and potential impact of 1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde in various scientific domains. Researchers continue to explore its properties and applications, making it an exciting area of study . If you’d like more detailed information on any specific application, feel free to ask!
properties
IUPAC Name |
1,5-dimethyl-1,2,4-triazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-4-6-5(3-9)7-8(4)2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGKOXOJEFOCGCX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401243774 | |
Record name | 1,5-Dimethyl-1H-1,2,4-triazole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401243774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dimethyl-1H-1,2,4-triazole-3-carbaldehyde | |
CAS RN |
1083274-38-7 | |
Record name | 1,5-Dimethyl-1H-1,2,4-triazole-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1083274-38-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Dimethyl-1H-1,2,4-triazole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401243774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-dimethyl-1H-1,2,4-triazole-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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